Cas no 1262009-68-6 (2-Chloro-5-(naphthalen-1-yl)benzoic acid)

• Product Name: 2-Chloro-5-(naphthalen-1-yl)benzoic acid
• CAS No: 1262009-68-6
• MF: C₁₇H₁₁ClO₂
• MW: 282.72104382515
• MDL: MFCD18321569
• CID: 2769047
• PubChem ID: 53211289
• Update Time: 2025-06-14

2-Chloro-5-(naphthalen-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1262009-68-6
• 2-Chloro-5-(naphthalen-1-yl)benzoic acid
• 2-chloro-5-naphthalen-1-ylbenzoic acid
• BS-30546
• 2-Chloro-5-(naphthalen-1-yl)benzoicacid
• CS-0209667
• MFCD18321569
• AKOS012731483

• MDL： MFCD18321569
• Inchi： 1S/C17H11ClO2/c18-16-9-8-12(10-15(16)17(19)20)14-7-3-5-11-4-1-2-6-13(11)14/h1-10H,(H,19,20)
• InChI Key： GPUXFANAURCFNN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 282.0447573Da
• Monoisotopic Mass: 282.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Chloro-5-(naphthalen-1-yl)benzoic acid

Recent Advances in the Study of 2-Chloro-5-(naphthalen-1-yl)benzoic Acid (CAS: 1262009-68-6)

2-Chloro-5-(naphthalen-1-yl)benzoic acid (CAS: 1262009-68-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its naphthalene and benzoic acid moieties, has recently garnered attention due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and mechanism of action, providing valuable insights for researchers in the field.

One of the key areas of research involving 2-Chloro-5-(naphthalen-1-yl)benzoic acid is its role as a building block in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers highlighted the compound's ability to modulate enzyme activity, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another significant study, conducted by a team at the University of Cambridge (2024), investigated the compound's interactions with biological targets using computational docking and molecular dynamics simulations. The results indicated that 2-Chloro-5-(naphthalen-1-yl)benzoic acid exhibits high binding affinity for certain protein targets, particularly those involved in cancer progression. This finding opens new avenues for the compound's application in oncology research.

In addition to its pharmacological potential, recent advancements in the synthetic chemistry of 2-Chloro-5-(naphthalen-1-yl)benzoic acid have been reported. A paper in Organic Letters (2023) described an optimized synthetic route that improves yield and purity, making the compound more accessible for further research. The authors emphasized the importance of this development for scaling up production and facilitating broader experimental use.

Despite these promising findings, challenges remain in fully elucidating the compound's biological effects and therapeutic potential. Ongoing research aims to address these gaps, particularly in understanding its pharmacokinetics and toxicity profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further progress in this area.

In conclusion, 2-Chloro-5-(naphthalen-1-yl)benzoic acid (CAS: 1262009-68-6) represents a versatile and promising compound in chemical biology and drug discovery. Recent studies have highlighted its potential in targeting inflammatory and oncogenic pathways, while advancements in synthesis have improved its accessibility for research. Continued investigation into its mechanisms and applications will be crucial for realizing its full therapeutic potential.